Cas no 139626-30-5 (Cyclo(glycyl-L-seryl-L-prolyl-L-leucyl-L-leucyl-L-prolyl-L-tyrosyl))

• Product Name: Cyclo(glycyl-L-seryl-L-prolyl-L-leucyl-L-leucyl-L-prolyl-L-tyrosyl)
• CAS No: 139626-30-5
• MF: C₃₆H₅₃N₇O₉
• MW: 727.847529172897
• CID: 196749
• Update Time: 2024-03-01

Cyclo(glycyl-L-seryl-L-prolyl-L-leucyl-L-leucyl-L-prolyl-L-tyrosyl) Chemical and Physical Properties

Names and Identifiers

• Cyclo(glycyl-L-seryl-L-prolyl-L-leucyl-L-leucyl-L-prolyl-L-tyrosyl)
• 1H-Dipyrrolo[1,2-a:1',2'-j][1,4,7,10,13,16,19]heptaazacycloheneicosine,cyclic peptide deriv.
• CitrusinIII

• Inchi： 1S/C36H53N7O9/c1-20(2)15-24-32(48)41-26(16-21(3)4)35(51)42-13-5-7-28(42)34(50)40-25(17-22-9-11-23(45)12-10-22)31(47)37-18-30(46)38-27(19-44)36(52)43-14-6-8-29(43)33(49)39-24/h9-12,20-21,24-29,44-45H,5-8,13-19H2,1-4H3,(H,37,47)(H,38,46)(H,39,49)(H,40,50)(H,41,48)
• InChI Key： JXSBDUVWEXYABO-UHFFFAOYSA-N
• SMILES： CC(CC1C(=O)NC(CC(C)C)C(=O)N2C(CCC2)C(=O)NC(CC2C=CC(O)=CC=2)C(=O)NCC(=O)NC(CO)C(=O)N2C(CCC2)C(=O)N1)C

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• XLogP3: 2.235

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 1156.2±65.0 °C(Predicted)
• pka: 9.89±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclic peptides